BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Cobalt(ll)
Selenate (CAS 14590-19-3)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt(2+) selenate

Cat. No.: B088123

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and
thermal behavior of Cobalt(Il) selenate and its hydrated forms. The information is curated for
professionals in research and development who require detailed chemical and physical data,
as well as experimental methodologies.

Core Properties of Cobalt(ll) Selenate and its
Hydrates

Cobalt(ll) selenate is an inorganic compound with the chemical formula CoSeOa4. While the
anhydrous form (CAS 14590-19-3) is known, it is the hydrated forms, particularly the
pentahydrate and tetrahydrate, that are more extensively characterized in scientific literature.
The anhydrous form's physical properties such as melting and boiling points are not well-
defined, as it is typically produced by the thermal decomposition of its hydrates.

Quantitative Data Summary

The following tables summarize the key quantitative data for the anhydrous and common
hydrated forms of Cobalt(Il) selenate.

Table 1: Physical and Chemical Properties of Anhydrous Cobalt(ll) Selenate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b088123?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 14590-19-3 [1]
Molecular Formula Co0a4Se [1]
Molecular Weight 201.90 g/mol [1]
Appearance Solid [2]
Melting Point N/A [2]
Boiling Point N/A [2]
Density N/A [2]
Solubility in H20 N/A [2]

Table 2: Properties of Cobalt(ll) Selenate Hydrates

Cobalt(ll) Selenate Cobalt(ll) Selenate
Property Pentahydrate Tetrahydrate

(CoSe04:5H20) (CoSe04:4H20)
Molecular Weight 291.97 g/mol Not specified
Appearance Red triclinic crystals Not specified
Density 2.51 g/cm?3 Not specified
Thermal Behavior Decomposes on heating Not specified
Crystal System Triclinic Not specified

Experimental Protocols

Detailed methodologies for the synthesis and characterization of Cobalt(ll) selenate and its
precursors are crucial for reproducible research. The following protocols are based on
established scientific literature.

Synthesis of Cobalt(ll) Selenite Dihydrate
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This protocol describes the preparation of Cobalt(ll) selenite dihydrate, a related precursor.

Materials:

Selenium dioxide (Se0z2)

Cobalt(ll) acetate

Glacial acetic acid

Methanol

Ether

Procedure:

Prepare a solution of 2.22 g (20 mmol) of selenium dioxide in 100 ml of 50% acetic acid.

e In a separate beaker, dissolve 10 mmol of the metal acetate in 100 ml of glacial acetic acid,
and heat the solution.

o Gradually add the selenium dioxide solution to the hot metal acetate solution while
continuously stirring.

o A precipitate of the normal selenite will form. Filter the precipitate.
o Wash the precipitate with 50% acetic acid, followed by methanol, and then ether.

 Air-dry the resulting normal selenite.[3]

Thermal Decomposition of Hydrated Cobalt(ll) Selenite

This protocol outlines the investigation of the thermal decomposition of hydrated Cobalt(11)
selenite.

Instrumentation:

e Thermogravimetric Analyzer (TGA)
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« Differential Thermal Analyzer (DTA)
e Air-oven

e FT-IR Spectrometer

Procedure:

» Trace the thermal decomposition of the transition metal selenite dihydrates from 50-700°C
using TGA/DTA measurements.

» Heat the selenite samples in an air-oven to various temperatures as determined from the
TGA/DTA curves, where different colored products are obtained.

» Determine the structures of the initial selenites and the thermal intermediates through
chemical analyses and FT-IR spectral measurements.

o For cobalt selenite, observe gradual changes in the FT-IR spectra upon thermal treatment up
to 225°C, where water loss results in the observation of primarily selenite anions.[3]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and thermal analysis
of cobalt selenate hydrates, leading to the formation of anhydrous cobalt selenate and its
subsequent decomposition to cobalt oxide.
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Synthesis and Thermal Decomposition of Cobalt(ll) Selenate

Synthesis of Hydrated Cobalt(ll) Selenate
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Caption: Workflow for Cobalt(ll) Selenate Synthesis and Decompaosition.
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Concluding Remarks

This guide provides essential technical information on Cobalt(ll) selenate for the scientific
community. The lack of extensive data on the anhydrous form highlights a potential area for
further research. The provided experimental protocols offer a foundation for the synthesis and
analysis of cobalt-selenium compounds. Researchers are encouraged to consult the cited
literature for more detailed information and to adapt these methodologies to their specific
research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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